1-tert-butyl-5-cyclopropyl-1H-pyrazole-4-carboxylic acid

• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: 1-tert-butyl-5-cyclopropylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C11H16N2O2/c1-11(2,3)13-9(7-4-5-7)8(6-12-13)10(14)15/h6-7H,4-5H2,1-3H3,(H,14,15)
• InChI Key: MYPODQHMGFMTEW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=C(C=N1)C(=O)O)C2CC2

Description

1-tert-butyl-5-cyclopropyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H16N2O2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-tert-butyl-5-cyclopropyl-1H-pyrazole-4-carboxylic acid methyl ester (921 mg, 4.14 mmol) in methanol (15 mL) and water (15 mL) was added LiOH (119 mg, 4.97 mmol). The reaction mixture was stirred at reflux overnight, and then the solution was concentrated under reduced pressure to remove the methanol. The residue was diluted with water and the solution was acidified to pH 2 with concentrated HCl. The resulting mixture was then extracted with ethyl acetate three times. The combined organic extracts were concentrated in vacuo to give 1-tert-butyl-5-cyclopropyl-1H-pyrazole-4-carboxylic acid (789 mg, 92%), which was used without further purification.